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Compound of Interest

Compound Name: Naloxonazine dihydrochloride

Cat. No.: B10752624

An In-depth Technical Guide to Naloxonazine
Dihydrochloride

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the chemical structure, properties, and
experimental applications of naloxonazine dihydrochloride, a pivotal tool in opioid research.

Introduction

Naloxonazine dihydrochloride is a potent and selective antagonist of the pi-opioid receptor
(MOR)[1][2]. It is a dimeric azine derivative of naloxone and is known for its irreversible and
long-lasting antagonistic effects, making it a valuable pharmacological tool for studying the
specific roles of pi-opioid receptor subtypes in various physiological and pathological
processes[3]. Its irreversible binding is attributed to the formation of a covalent bond with the
receptor[3]. This technical guide details its chemical and physical properties, mechanism of
action, and key experimental protocols.

Chemical Structure

Caption: Chemical structure of naloxonazine.

Chemical and Physical Properties
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The chemical and physical properties of naloxonazine dihydrochloride are summarized in

the table below, providing essential data for its handling, storage, and application in

experimental settings.

Property Value Source(s)
Molecular Formula C3sH42N4Oe6-2HCI [4]
Molecular Weight 723.69 g/mol [4]
CAS Number 880759-65-9, 82824-01-9 [1][21[4]
Appearance Off-white solid [4]
Melting Point 230 °C N/A
pKa (predicted) 8.92+0.40 [5]
Soluble to 25 mM in water.
Solubility Slightly soluble in PBS (pH
7.2).
logP Data not available
Storage Store at room temperature.
Purity >98%

Mechanism of Action and Signaling Pathway

Naloxonazine acts as a selective and irreversible antagonist of the pi-opioid receptor[3]. This

irreversible binding is a key feature that distinguishes it from non-selective, reversible

antagonists like naloxone. The antagonism of the p1-opioid receptor by naloxonazine blocks

the downstream signaling cascade typically initiated by the binding of opioid agonists.

The binding of an opioid agonist to the p-opioid receptor normally leads to the inhibition of

adenylyl cyclase, a decrease in cyclic AMP (cAMP) levels, and the modulation of ion channels.

By irreversibly binding to the p1 subtype, naloxonazine prevents this G-protein-mediated

signaling.
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Naloxonazine Signaling Pathway
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Experimental Workflow: In Vivo Tail-Flick Test
Experimental Setup

Acclimatize Rodents

(e.g., Mice or Rats)

Measure Baseline
Tail-Flick Latency

Treatment Groups

Group A: Vehicle Control

Group B: Naloxonazine + Opioid Agonist

Group C: Vehicle + Opioid Agonist

Measurement & Analysis

Administer Treatments
(e.g.,i.p. ors.c.)

A
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:

Analyze Data: 7

Compare Latencies Between Groups
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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